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Compound of Interest

Compound Name: Acid yellow 127

Cat. No.: B1592793 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Yellow 127 is a water-soluble, anionic azo dye that presents as a colorful, greenish-

yellow powder.[1][2] While its primary applications are in the textile and leather industries for

dyeing wool, silk, and polyamide fabrics, its properties suggest potential utility as a counterstain

in histological applications.[1][2][3][4][5] Acid dyes, in general, are utilized in histology to stain

basic tissue components such as the cytoplasm, muscle, and connective tissue, providing a

contrasting color to nuclear stains like hematoxylin.[6][7] The mechanism relies on the

electrostatic attraction between the negatively charged dye molecules and the positively

charged proteins within these tissue structures.[6][7]

These application notes provide a detailed, generalized protocol for the use of Acid Yellow 127
as a counterstain in a standard histological workflow. It is important to note that specific

optimization of staining times and concentrations will be necessary depending on the tissue

type and desired staining intensity.
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Property Description Source

C.I. Name Acid Yellow 127 [1][2]

C.I. Number 18888 [1][2]

CAS Number 73384-78-8 [1][2]

Molecular Formula C₂₆H₂₀Cl₂N₉NaO₄S [1][2]

Molecular Weight 803.63 g/mol [1][2]

Appearance Yellow powder [1][2]

Solubility Soluble in water [1][2]

Primary Applications
Dyeing of wool, silk, polyamide

fibers, and leather.
[1][2][3][4][5]

Experimental Protocol: Acid Yellow 127 as a
Histological Counterstain
This protocol outlines the use of Acid Yellow 127 as a counterstain following nuclear staining

with hematoxylin.

Materials:

Acid Yellow 127 (powder)

Distilled water

Glacial acetic acid

Harris' Hematoxylin (or other suitable hematoxylin solution)

1% Acid Alcohol (1% HCl in 70% ethanol)

Scott's Tap Water Substitute (optional)

Graded ethanol series (70%, 95%, 100%)
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Xylene (or a xylene substitute)

Permanent mounting medium

Paraffin-embedded tissue sections on slides

Reagent Preparation:

Acid Yellow 127 Staining Solution (0.5% w/v):

Dissolve 0.5 g of Acid Yellow 127 powder in 100 mL of distilled water.

Add 0.5 mL of glacial acetic acid to enhance staining.

Mix well until fully dissolved. The solution should be a clear, greenish-yellow.[1][2]

Filter the solution before use to remove any particulate matter.

Staining Procedure:

Deparaffinization and Rehydration:

Immerse slides in xylene (or substitute) for 2 changes of 5 minutes each.

Transfer to 100% ethanol for 2 changes of 3 minutes each.

Transfer to 95% ethanol for 2 changes of 3 minutes each.

Transfer to 70% ethanol for 3 minutes.

Rinse in running tap water.

Nuclear Staining:

Stain in Harris' Hematoxylin for 5-15 minutes.

Wash in running tap water for 1-5 minutes.

Differentiate in 1% Acid Alcohol with a few quick dips until the cytoplasm is pale pink.
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Wash in running tap water.

Blue the sections in Scott's Tap Water Substitute for 1-2 minutes or in running tap water for

5-10 minutes.

Wash in running tap water.

Counterstaining with Acid Yellow 127:

Immerse slides in the 0.5% Acid Yellow 127 staining solution for 1-3 minutes. Note:

Staining time should be optimized based on tissue type and desired intensity.

Briefly wash in distilled water to remove excess stain.

Dehydration, Clearing, and Mounting:

Dehydrate through graded alcohols: 95% ethanol (2 changes of 1 minute each), followed

by 100% ethanol (2 changes of 2 minutes each).

Clear in xylene (or substitute) for 2 changes of 5 minutes each.

Mount with a permanent mounting medium.

Expected Results:

Nuclei: Blue/Purple

Cytoplasm, muscle, connective tissue: Shades of yellow
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Caption: General experimental workflow for histological staining using Acid Yellow 127 as a

counterstain.
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Caption: Logical relationship of electrostatic interactions in histological staining.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Acid Yellow 127 in
Histological Staining]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1592793#protocol-for-using-acid-yellow-127-in-
histological-staining]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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